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Compound of Interest

Compound Name: N-(2-Bromoethoxy)phthalimide

Cat. No.: B134377 Get Quote

Introduction: N-(2-Bromoethoxy)phthalimide is a chemical compound of interest to

researchers in organic synthesis and drug development. Its structure incorporates a

phthalimide group, a common motif in medicinal chemistry, linked to a bromoethoxy moiety,

which provides a reactive site for further chemical transformations. This guide provides a

technical overview of its structure, molecular weight, and a generalized synthetic approach,

tailored for a scientific audience.

Molecular Structure and Properties
N-(2-Bromoethoxy)phthalimide is characterized by a phthalimide core connected to a 2-

bromoethoxy group via the nitrogen atom. The key physicochemical properties are summarized

in the table below.

Property Value Reference

Molecular Formula C₁₀H₈BrNO₃

Molecular Weight 270.08 g/mol

CAS Number 5181-35-1

Alternate Names
2-(2-Bromoethoxy)-1H-

isoindole-1,3(2H)-dione
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Synthesis of N-substituted Phthalimides: A General
Experimental Approach
A specific, detailed experimental protocol for the synthesis of N-(2-Bromoethoxy)phthalimide
is not readily available in the reviewed literature. However, its synthesis can be approached

through a well-established method for preparing N-substituted phthalimides, known as the

Gabriel Synthesis. This method involves the alkylation of potassium phthalimide.

Generalized Experimental Protocol (Gabriel Synthesis):

Formation of Potassium Phthalimide: Phthalimide is reacted with a base, such as potassium

hydroxide, in a suitable solvent like ethanol. The base deprotonates the acidic N-H of the

phthalimide, forming the potassium salt, which is a potent nucleophile.

Nucleophilic Substitution: The potassium phthalimide is then reacted with a suitable

alkylating agent. For the synthesis of N-(2-Bromoethoxy)phthalimide, the alkylating agent

would be 1-bromo-2-bromoethoxyethane. The phthalimide anion displaces one of the

bromide ions in a nucleophilic substitution reaction (SN2).

Work-up and Purification: After the reaction is complete, the reaction mixture is worked up to

remove byproducts and unreacted starting materials. This typically involves extraction and

washing. The crude product is then purified, often by recrystallization from a suitable solvent

system, to yield the pure N-substituted phthalimide.

Experimental Workflow and Reaction Visualization
The following diagram illustrates the generalized Gabriel synthesis for the preparation of N-

substituted phthalimides.
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Caption: Generalized workflow for the Gabriel synthesis of N-substituted phthalimides.

Applications in Research and Drug Development
While specific applications for N-(2-Bromoethoxy)phthalimide are not extensively

documented, phthalimide derivatives, in general, are of significant interest in medicinal

chemistry and drug development. The phthalimide moiety is a key structural feature in several

therapeutic agents. The bromoethoxy group in N-(2-Bromoethoxy)phthalimide serves as a

reactive handle, allowing for the introduction of the phthalimide group into larger molecules

through nucleophilic substitution reactions. This makes it a potentially useful building block for

the synthesis of novel compounds with potential biological activity.

Disclaimer: This document provides a summary of available technical information. Researchers

should consult relevant safety data sheets (SDS) and conduct a thorough risk assessment

before handling any chemical substances. The provided experimental protocol is a general

guideline and may require optimization for specific applications.

To cite this document: BenchChem. [N-(2-Bromoethoxy)phthalimide: A Technical Overview
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b134377?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

